CID 5487333
CID 5487333
Brand Name:
Vulcanchem
CAS No.:
108532-15-6
VCID:
VC0009278
InChI:
InChI=1S/C22H30Cl2N10.C9H11NO2.2ClH/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;1-2-12-9(11)7-3-5-8(10)6-4-7;;/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);3-6H,2,10H2,1H3;2*1H
SMILES:
CCOC(=O)C1=CC=C(C=C1)N.C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl.Cl.Cl
Molecular Formula:
C31H43Cl4N11O2
Molecular Weight:
743.6 g/mol
CID 5487333
CAS No.: 108532-15-6
Main Products
VCID: VC0009278
Molecular Formula: C31H43Cl4N11O2
Molecular Weight: 743.6 g/mol
| CAS No. | 108532-15-6 |
|---|---|
| Product Name | CID 5487333 |
| Molecular Formula | C31H43Cl4N11O2 |
| Molecular Weight | 743.6 g/mol |
| IUPAC Name | (1E)-2-[6-[[amino-[(E)-[amino-(4-chloroanilino)methylidene]amino]methylidene]amino]hexyl]-1-[amino-(4-chloroanilino)methylidene]guanidine;ethyl 4-aminobenzoate;dihydrochloride |
| Standard InChI | InChI=1S/C22H30Cl2N10.C9H11NO2.2ClH/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;1-2-12-9(11)7-3-5-8(10)6-4-7;;/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);3-6H,2,10H2,1H3;2*1H |
| Standard InChIKey | KBWUHDNKGWEAAQ-UHFFFAOYSA-N |
| Isomeric SMILES | CCOC(=O)C1=CC=C(C=C1)N.C1=CC(=CC=C1N/C(=N/C(=NCCCCCCN=C(/N=C(/NC2=CC=C(C=C2)Cl)\N)N)N)/N)Cl.Cl.Cl |
| SMILES | CCOC(=O)C1=CC=C(C=C1)N.C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl.Cl.Cl |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)N.C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl.Cl.Cl |
| Synonyms | Progaron |
| PubChem Compound | 9576888 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume